Cas no 2248273-81-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1,1,1-trifluoropropan-2-yl)benzoate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1,1,1-trifluoropropan-2-yl)benzoate is a specialized organic compound featuring a phthalimide core linked to a trifluoromethyl-substituted benzoate ester. Its unique structure imparts advantageous properties, including enhanced stability and reactivity due to the electron-withdrawing trifluoromethyl group. The compound is particularly valuable in synthetic chemistry as an intermediate for constructing complex molecules, offering precise functionalization capabilities. The presence of the isoindole-1,3-dione moiety contributes to its utility in pharmaceuticals and agrochemicals, where such scaffolds are often employed. Its well-defined reactivity profile makes it suitable for controlled transformations, ensuring high selectivity in synthetic applications.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1,1,1-trifluoropropan-2-yl)benzoate structure
2248273-81-4 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1,1,1-trifluoropropan-2-yl)benzoate
CAS No:2248273-81-4
MF:C18H12F3NO4
MW:363.287395477295
CID:6406780
PubChem ID:165729804
Update Time:2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1,1,1-trifluoropropan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

    • EN300-6520018
    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1,1,1-trifluoropropan-2-yl)benzoate
    • 2248273-81-4
    • Inchi: 1S/C18H12F3NO4/c1-10(18(19,20)21)11-6-8-12(9-7-11)17(25)26-22-15(23)13-4-2-3-5-14(13)16(22)24/h2-10H,1H3
    • InChI Key: OEBQKMRKFLDUII-UHFFFAOYSA-N
    • SMILES: FC(C(C)C1C=CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=CC=1)(F)F

Computed Properties

  • Exact Mass: 363.07184235g/mol
  • Monoisotopic Mass: 363.07184235g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 560
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 63.7Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1,1,1-trifluoropropan-2-yl)benzoate Pricemore >>

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Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1,1,1-trifluoropropan-2-yl)benzoate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1,1,1-trifluoropropan-2-yl)benzoate (CAS No. 2248273-81-4)

In the realm of specialized chemical compounds, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1,1,1-trifluoropropan-2-yl)benzoate (CAS No. 2248273-81-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its isoindole core and trifluoromethyl substituent, is a subject of interest in pharmaceutical and material science research. Its molecular architecture combines a benzoate ester linkage with a 1,3-dioxoisoindoline moiety, offering versatility in synthetic pathways.

The growing demand for fluorinated compounds in drug discovery has propelled research into CAS 2248273-81-4. Fluorination, particularly with trifluoromethyl groups, enhances metabolic stability and bioavailability, making this compound a candidate for probing bioactive molecule design. Researchers are exploring its role in modulating enzyme inhibition and receptor binding, aligning with trends in targeted therapy development.

From a material science perspective, the 1,3-dioxoisoindoline scaffold contributes to photostability and thermal resistance, qualities sought after in high-performance polymers and organic electronics. The compound’s aromatic benzoate segment further enables integration into π-conjugated systems, relevant for OLEDs and solar cell materials. Such applications resonate with the global push toward sustainable energy solutions.

Synthetic methodologies for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1,1,1-trifluoropropan-2-yl)benzoate often involve esterification of 4-(1,1,1-trifluoropropan-2-yl)benzoic acid with N-hydroxyisoindoline-1,3-dione. Optimizing yield and purity requires precise control of catalytic conditions, a topic frequently queried in chemical synthesis forums. Analytical techniques like HPLC and NMR are critical for characterizing its regioselectivity and stereochemical purity.

Environmental and safety profiles of CAS 2248273-81-4 are under scrutiny, reflecting broader concerns about green chemistry. Studies focus on biodegradability and low-toxicity solvents for its synthesis, addressing EPA guidelines and REACH compliance. These aspects are pivotal for industrial adoption, as evidenced by searches for eco-friendly fluorochemicals.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1,1,1-trifluoropropan-2-yl)benzoate exemplifies innovation at the intersection of medicinal chemistry and advanced materials. Its dual applicability underscores the compound’s relevance in addressing contemporary challenges like precision medicine and renewable energy, making it a standout subject in scientific discourse.

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